3-(4-Nitrophenyl)pyridine
Overview
Description
3-(4-Nitrophenyl)pyridine is a chemical compound with the CAS Number: 4282-46-6 . It has a molecular weight of 200.2 and its IUPAC name is this compound . It is a solid at room temperature .
Molecular Structure Analysis
The molecular formula of this compound is C11H8N2O2 . The InChI code for this compound is 1S/C11H8N2O2/c14-13(15)11-5-3-9(4-6-11)10-2-1-7-12-8-10/h1-8H .Physical and Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 200.2 .Scientific Research Applications
Antiviral Applications
- Synthesis and Antiviral Activity : 3-(4-Nitrophenyl)pyridine derivatives, specifically 3-(pyridin-4-yl)-1,2,4-triazines and their 4-nitrophenyl analogs, were synthesized using atom-economical approaches. These compounds exhibited significant antiviral activity against the vaccinia virus, showing promise in comparison to the antiviral drug Cidofovir (Shabunina et al., 2021).
Photophysical Studies
- Photochemistry of Nitrophenyldihydropyridines : A study on 4-Phenyl-1,4-dihydropyridine-3,5-dicarboxylates, which include 3-nitrophenyl derivatives, revealed that these compounds undergo intramolecular electron transfer. This transfer leads to charge-separated species and has implications for the design of new photoinduced electron-transfer systems (Fasani et al., 2006).
Corrosion Inhibition
- Pyrazolo-pyridines as Corrosion Inhibitors : Pyrazolo-pyridine derivatives, including those with 3-nitrophenyl substituents, were synthesized and evaluated as corrosion inhibitors for mild steel in acidic media. These derivatives, particularly those with electron-withdrawing nitro substituents, demonstrated effectiveness in corrosion inhibition, providing insights for industrial applications (Dohare et al., 2018).
Anti-Anoxic Activity
- Novel Derivatives with Anti-Anoxic Activity : Research into 4-(3-nitrophenyl)pyridine and 4-(3-nitrophenyl)pyrimidine derivatives found that some compounds, particularly those with three-atom linkages between basic nitrogen and pyrimidine or pyridine rings, displayed potent anti-anoxic activity. This suggests potential therapeutic applications for conditions involving anoxia (Kuno et al., 1993).
Insecticidal Properties
- Pyridine Derivatives as Insecticides : A study synthesized various pyridine derivatives, including those with 4-nitrophenyl components, and assessed their toxicity against cowpea aphids. These derivatives showed significant insecticidal activities, highlighting their potential in agricultural pest control (Bakhite et al., 2014).
Safety and Hazards
The compound has been classified under GHS07. It has hazard statements H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing mist or vapors, avoiding contact with skin and eyes, and using personal protective equipment .
Mechanism of Action
Target of Action
Nitrophenyl compounds and pyridine derivatives are known to interact with a variety of biological targets. For instance, some nitrophenyl compounds have been found to exhibit anti-inflammatory and analgesic activities . Pyridine derivatives, on the other hand, have been used widely by medicinal chemists to obtain compounds for the treatment of human diseases . .
Mode of Action
Nitrophenyl compounds and pyridine derivatives generally exert their effects by binding to specific receptors or enzymes, thereby modulating their activity .
Pharmacokinetics
The physicochemical properties of a compound, including its solubility and stability, can influence its bioavailability .
Biochemical Analysis
Biochemical Properties
Pyridine derivatives are known to interact with various enzymes, proteins, and other biomolecules . The nature of these interactions is largely dependent on the specific functional groups present in the derivative. In the case of 3-(4-Nitrophenyl)pyridine, the nitrophenyl group may influence its biochemical interactions .
Cellular Effects
It is known that pyridine derivatives can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
Pyridine derivatives can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . The specific molecular mechanism of this compound would depend on its biochemical properties and cellular effects, which are currently not well-characterized.
Metabolic Pathways
Pyridine derivatives can be involved in various metabolic pathways, interacting with different enzymes or cofactors
Transport and Distribution
The transport and distribution of this compound within cells and tissues are not well-characterized. Pyridine derivatives can interact with various transporters or binding proteins, which can influence their localization or accumulation .
Subcellular Localization
Pyridine derivatives can be directed to specific compartments or organelles based on their biochemical properties .
Properties
IUPAC Name |
3-(4-nitrophenyl)pyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8N2O2/c14-13(15)11-5-3-9(4-6-11)10-2-1-7-12-8-10/h1-8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKWZMBYPPLMXQO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C2=CC=C(C=C2)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50282753 | |
Record name | 3-(4-nitrophenyl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50282753 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
4282-46-6 | |
Record name | 4282-46-6 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=27898 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3-(4-nitrophenyl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50282753 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is known about the fungicidal activity of 3-(4-Nitrophenyl)pyridine?
A1: The research paper [] investigates the synthesis and fungicidal activity of a series of nitrophenylpyridines, including this compound. The study focuses on evaluating the effectiveness of these compounds against specific fungal species. While the abstract doesn't provide specific results for this compound, it suggests that the presence of the nitro group and the phenylpyridine scaffold contribute to the fungicidal properties of these compounds. Further investigation into the full text of the paper is recommended to glean specific details about the fungicidal activity of this compound, including the tested fungal species, minimum inhibitory concentrations, and potential mechanisms of action.
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